Cas no 54363-09-6 (Cyclohexanol,2-(3-methyl-2-buten-1-yl)-, (1R,2S)-rel-)

• Product name: Cyclohexanol,2-(3-methyl-2-buten-1-yl)-, (1R,2S)-rel-
• CAS No: 54363-09-6
• MF: C₁₁H₂₀O
• MW: 168.2759
• CID: 386271
• PubChem ID: 185770

Cyclohexanol,2-(3-methyl-2-buten-1-yl)-, (1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol,2-(3-methyl-2-buten-1-yl)-, (1R,2S)-rel-
• (1R,2S)-2-(3-methylbut-2-enyl)cyclohexan-1-ol
• DTXSID00969461
• 2-(3-methylbut-2-en-1-yl)cyclohexan-1-ol
• 54363-09-6

• Inchi： InChI=1S/C11H20O/c1-9(2)7-8-10-5-3-4-6-11(10)12/h7,10-12H,3-6,8H2,1-2H3/t10-,11+/m0/s1
• InChI Key： BAYFJXSKCKAWPW-WDEREUQCSA-N
• SMILES： CC(=CCC1CCCCC1O)C

Computed Properties

• Exact Mass: 168.1515
• Monoisotopic Mass: 168.151415
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 0.914
• Boiling Point: 247.7°Cat760mmHg
• Flash Point: 100.9°C
• Refractive Index: 1.481
• PSA: 20.23